1,1-difluoro-N,N-bis(fluoromethyl)methanamine

• Molecular Formula: C3H5F4N
• Molecular Weight: 131.07 g/mol
• IUPAC Name: 1,1-difluoro-N,N-bis(fluoromethyl)methanamine
• InChI: InChI=1S/C3H5F4N/c4-1-8(2-5)3(6)7/h3H,1-2H2
• InChI Key: JKFXDNLAQWTXMN-UHFFFAOYSA-N
• Canonical SMILES: C(N(CF)C(F)F)F

Description

1,1-Difluoro-N,N-bis(fluoromethyl)methanamine is a fluorinated amine compound with the molecular formula C3H5F4N.

Preparation Methods

The synthesis of 1,1-difluoro-N,N-bis(fluoromethyl)methanamine typically involves difluoromethylation processes. These processes can be achieved through various methods, including electrophilic, nucleophilic, radical, and cross-coupling reactions . One common approach involves the reaction of suitable amine precursors with difluorocarbene reagents under controlled conditions . Industrial production methods may involve large-scale difluoromethylation reactions using specialized equipment to ensure high yield and purity .

Chemical Reactions Analysis

1,1-Difluoro-N,N-bis(fluoromethyl)methanamine undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of various oxidation products.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the fluorine atoms can be replaced by other nucleophiles.

Common reagents used in these reactions include ClCF2H for difluoromethylation and various metal-based catalysts for cross-coupling reactions . The major products formed from these reactions depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1,1-Difluoro-N,N-bis(fluoromethyl)methanamine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is utilized in the development of fluorinated biomolecules for imaging and diagnostic purposes.

Industry: The compound is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1,1-difluoro-N,N-bis(fluoromethyl)methanamine involves its interaction with specific molecular targets and pathways. The compound’s fluorine atoms play a crucial role in enhancing its reactivity and stability, allowing it to participate in various chemical reactions. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

1,1-Difluoro-N,N-bis(fluoromethyl)methanamine can be compared with other fluorinated amines, such as:

• 1,1,1-Trifluoro-N,N-bis(fluoromethyl)methanamine
• 1,1-Difluoro-N,N-dimethylmethanamine
• 1,1-Difluoro-N,N-bis(trifluoromethyl)methanamine

These compounds share similar structural features but differ in the number and arrangement of fluorine atoms. The unique combination of fluorine atoms in this compound imparts distinct chemical properties and reactivity, making it a valuable compound for various applications .